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Compound of Interest

Compound Name: Benzoyl cyanide

Cat. No.: B1222142 Get Quote

Essential Safety and Handling Guide for Benzoyl
Cyanide
This guide provides crucial safety protocols and logistical information for the handling and

disposal of benzoyl cyanide in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe operational procedures.

Benzoyl cyanide is a hazardous chemical that is fatal if swallowed and toxic if it comes into

contact with the skin or is inhaled. It also causes serious skin and eye irritation and is very toxic

to aquatic life. Adherence to the following procedures is critical for personnel safety and

environmental protection.

Quantitative Data Summary
The following table summarizes key quantitative data for benzoyl cyanide, compiled for easy

reference and risk assessment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1222142?utm_src=pdf-interest
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Appearance
Yellow solid or colorless

crystalline
[1][2]

Molecular Formula C₈H₅NO [1]

Molecular Weight 131.13 g/mol [1]

Melting Point 29-32 °C [1][2]

Boiling Point 206 °C at 760 mmHg [1][2]

Flash Point 84 °C [1][2]

Acute Toxicity (Oral) LD50 Rat: 37.6 mg/kg [2]

Hazards

Fatal if swallowed, Toxic in

contact with skin or if inhaled,

Causes skin and eye irritation.

Detailed Protocol for Handling Benzoyl Cyanide
This protocol outlines the step-by-step process for safely using benzoyl cyanide in the

laboratory, from preparation to waste disposal.

1. Engineering Controls and Preparation:

Ventilation: All work with benzoyl cyanide must be conducted in a properly functioning

chemical fume hood.[1] Facilities should be equipped with an eyewash station and a safety

shower.[1]

Personnel Training: Ensure all personnel handling the substance are trained on its hazards

and on the proper handling and emergency procedures.

Restricted Access: The area where benzoyl cyanide is handled and stored should be locked

and accessible only to authorized personnel.[2][3]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles that conform to EU standard EN166

or NIOSH standards in the US.[1][3] A face shield should be used in addition to goggles

where there is a splash hazard.

Skin Protection:

Gloves: Wear chemically impervious gloves (e.g., Neoprene).[4] Gloves must be inspected

before use, and proper removal techniques should be followed to avoid skin contact.[2]

Clothing: Wear a lab coat, and consider fire/flame resistant and impervious clothing for

added protection.[3] All protective clothing should be removed before leaving the work

area.

Respiratory Protection: If there is a risk of exceeding exposure limits or if dust is generated,

a full-face respirator or a self-contained breathing apparatus (SCBA) must be used.[3]

3. Handling Procedures:

General Handling: Avoid all contact with skin, eyes, and clothing.[2] Do not breathe dust or

vapors.[2] Wash hands thoroughly after handling, even if gloves were worn.[1]

Dispensing: Minimize the generation of dust when handling the solid.[1] Use non-sparking

tools to prevent ignition.[1]

Prohibitions: Do not eat, drink, or smoke in the laboratory where benzoyl cyanide is being

used.[3]

4. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][2]

Conditions to Avoid: Store away from moisture, heat, sparks, and open flames.[1] It is

incompatible with strong oxidizing agents, strong reducing agents, strong acids, and strong

bases.[1]

5. First Aid Measures:
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If Inhaled: Immediately move the person to fresh air. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Flush

the skin with plenty of water for at least 15 minutes.[1] Seek immediate medical attention.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of water or milk.[1] Never give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.

6. Disposal Plan:

Waste Classification: Benzoyl cyanide is considered hazardous waste.[5]

Procedure: All waste containing benzoyl cyanide must be collected in a suitable, sealed

container that is clearly labeled.[2] Disposal must be entrusted to a licensed waste disposal

company, following all local and national regulations. Do not dispose of it down the drain.[2]

Contaminated Materials: Empty containers and any materials used for cleanup (e.g., gloves,

absorbent pads) are also considered hazardous waste and must be disposed of accordingly.

[1]

Emergency Workflow: Benzoyl Cyanide Spill
The following diagram outlines the procedural steps to be taken in the event of a benzoyl
cyanide spill.

Spill Detected Evacuate Immediate Area Alert Supervisor & Safety Officer
Don Appropriate PPE

(Full Respirator, Impervious Gloves,
Coveralls, Goggles)

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with Inert Material
(Sand, Vermiculite)

Collect Spill Using
Spark-Proof Tools

Place in Sealed, Labeled
Hazardous Waste Container Decontaminate Spill Area Dispose of Waste via

Licensed Contractor Procedure Complete

Click to download full resolution via product page

Caption: Workflow for managing a benzoyl cyanide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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